![molecular formula C17H19NO3 B5013675 3-butyryl-6-methyl-4-[(2-methylphenyl)amino]-2H-pyran-2-one](/img/structure/B5013675.png)
3-butyryl-6-methyl-4-[(2-methylphenyl)amino]-2H-pyran-2-one
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Overview
Description
“3-butyryl-6-methyl-4-[(2-methylphenyl)amino]-2H-pyran-2-one” is a chemical compound. It is obtained in a particularly advantageous manner by initially reacting o-toluidine with butyric acid chloride . The compound is related to the important novel chemical compound N-(4-bromine-2-methylphenyl)-butanamide .
Synthesis Analysis
The synthesis of this compound involves reacting o-toluidine with butyric acid chloride . This reaction is followed by bromination of the reaction product and then reacting the bromide obtained therefrom with carbon monoxide and methanol in the presence of a palladium catalyst .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include an initial reaction of o-toluidine with butyric acid chloride, followed by bromination, and then a reaction with carbon monoxide and methanol .properties
IUPAC Name |
3-butanoyl-6-methyl-4-(2-methylanilino)pyran-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO3/c1-4-7-15(19)16-14(10-12(3)21-17(16)20)18-13-9-6-5-8-11(13)2/h5-6,8-10,18H,4,7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVNOTMRRLKUCDY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)C1=C(C=C(OC1=O)C)NC2=CC=CC=C2C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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